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Compound of Interest

Compound Name: TCS 359

Cat. No.: B1684614

Audience: Researchers, scientists, and drug development professionals.

Introduction

TCS 359 is a potent and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3), with an IC50
of 42 nM.[1][2][3][4][5] It is a valuable tool for in vitro and in vivo studies investigating
hematological malignancies, such as acute myeloid leukemia (AML), where FLT3 mutations are
prevalent.[6] Proper preparation and storage of TCS 359 stock solutions are critical for
ensuring experimental reproducibility and accuracy. This document provides a detailed protocol
for the preparation, storage, and handling of TCS 359 stock solutions.

Data Presentation: Quantitative Summary

The following table summarizes the key quantitative data for TCS 359, compiled from various
suppliers.
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Parameter Value Source(s)
Molecular Weight 360.43 g/mol [L1031161[7]
Appearance Solid powder [1][8]
Purity >98% or >99% [1][6]

o Up to 25 mM, 30 mM, or 15
Solubility in DMSO [6][7]
mg/mL (~41.6 mM)

Solubility in Water Insoluble [11[4117]

Solubility in Ethanol Insoluble [41[7]

Short-term (days to weeks) at
0-4°C; Long-term (months to
Powder Storage years) at -20°C.[1] Can be [1107]
stored for up to 3 years at
-20°C.[7]

Short-term (1 month) at -20°C;
_ Long-term (6 months to 1 year)
Stock Solution Storage [21[31[71[8]
at -80°C.[2][3][7] Protect from

light.[2][8]

Experimental Protocol: Preparation of TCS 359
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of TCS 359 in dimethyl
sulfoxide (DMSO).

Materials:
e TCS 359 powder
¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

» Sterile, polypropylene microcentrifuge tubes or amber glass vials
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o Calibrated precision balance
o Vortex mixer

o Pipettes and sterile filter tips
Procedure:

» Acclimatization: Before opening, allow the vial of TCS 359 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
compound.

o Weighing: Carefully weigh the desired amount of TCS 359 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
3.60 mg of TCS 359 (Molecular Weight = 360.43 g/mol ).

o Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular
Weight ( g/mol ) x 1000 (mg/qg)

o Example: 0.001 L x 0.010 mol/L x 360.43 g/mol x 1000 mg/g = 3.60 mg

e Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube
containing the TCS 359 powder. It is recommended to use fresh DMSO as absorbed
moisture can reduce the solubility of the compound.[7]

» Dissolution: Vortex the solution for several minutes until the TCS 359 is completely
dissolved.[9] Gentle warming in a water bath (37°C) may be used to aid dissolution if
necessary, but do not overheat. Visually inspect the solution to ensure there are no visible
particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile polypropylene tubes.[7][10]

o Storage: Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C for
shorter-term storage (up to one month).[2][3][7] Ensure the vials are tightly sealed. For
optimal stability, protect the stock solution from light.[2][8]
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Safety Precautions:
e TCS 359 is for research use only and not for human or veterinary use.[1]
o Handle the compound and its solutions in a well-ventilated area.[8]

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

e Avoid inhalation, and contact with skin and eyes.[8] In case of contact, wash the affected
area with plenty of soap and water.[8]

Mandatory Visualizations

Diagram 1: Experimental Workflow for TCS 359 Stock Solution Preparation
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Caption: Workflow for preparing and storing TCS 359 stock solutions.
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Diagram 2: TCS 359 Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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